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For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium diiodate, with the chemical formula Mg(IO₃)₂, is an inorganic compound

composed of a magnesium cation (Mg²⁺) and two iodate anions (IO₃⁻). It is a stable, white

crystalline solid that can exist in both anhydrous and hydrated forms, with the tetrahydrate

(Mg(IO₃)₂ · 4H₂O) being a common variant. As a potent oxidizing agent, magnesium diiodate
finds applications in chemical synthesis and analytical chemistry. This technical guide provides

a comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and analysis, and a summary of its safety information, tailored for

professionals in research and drug development.

Physicochemical Properties
The fundamental physicochemical properties of magnesium diiodate are summarized in the

tables below for easy reference and comparison.

Table 1: General Properties of Magnesium Diiodate
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Property Value Reference

Chemical Formula Mg(IO₃)₂ [1]

Molecular Weight 374.11 g/mol [2]

Appearance White crystalline powder [2]

CAS Number 7790-32-1 [1]

Synonyms
Magnesium iodate, Iodic acid

magnesium salt
[1][3]

Table 2: Physical Properties of Magnesium Diiodate and
its Tetrahydrate

Property
Anhydrous
(Mg(IO₃)₂)

Tetrahydrate
(Mg(IO₃)₂ · 4H₂O)

Reference

Molecular Weight 374.11 g/mol 446.17 g/mol [2][4]

Melting Point
Decomposes above

520 °C

Loses water of

hydration upon

heating

[5][6]

Solubility in Water Soluble Sparingly soluble [1][6]

Crystal System Hexagonal (α-form) Monoclinic [7]

Crystal Structure
The crystal structure of magnesium diiodate has been investigated for both its anhydrous and

hydrated forms. The tetrahydrate, Mg(IO₃)₂·4H₂O, crystallizes in the monoclinic system.[7] The

α-form of anhydrous magnesium diiodate possesses a hexagonal crystal structure.[7]

Table 3: Crystallographic Data for Magnesium Diiodate
Forms
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Parameter
α-Mg(IO₃)₂
(Hexagonal)

Mg(IO₃)₂·4H₂O
(Monoclinic)

Reference

Space Group P6₃ P2 or Pm [7]

a 5.4777 Å 8.307 Å [7]

b 5.4777 Å 6.627 Å [7]

c 5.1282 Å 8.541 Å [7]

β 100°5′ [7]

Chemical Reactivity and Stability
Thermal Decomposition
Magnesium diiodate is thermally stable at room temperature but decomposes upon heating.

The decomposition process occurs in a stepwise manner. The tetrahydrate first loses its water

of crystallization. At higher temperatures (above 520 °C), the anhydrous salt decomposes to

form magnesium oxide (MgO), iodine (I₂), and oxygen (O₂).[5][8] This decomposition pathway

makes it a potential oxygen-generating compound in certain applications.

The overall decomposition reaction is: 2Mg(IO₃)₂(s) → 2MgO(s) + 2I₂(g) + 5O₂(g)

A study has shown that the thermal decomposition proceeds through an intermediate,

Mg₅(IO₆)₂, which is unstable and further decomposes to magnesium oxide.[5]

Oxidizing Properties
Magnesium diiodate is a strong oxidizing agent due to the presence of the iodate ion (IO₃⁻),

where iodine is in a +5 oxidation state.[3] It can react vigorously with combustible materials and

reducing agents. Therefore, it must be handled with care and stored away from incompatible

substances.

Experimental Protocols
Synthesis of Magnesium Diiodate Tetrahydrate
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This protocol describes the synthesis of magnesium diiodate tetrahydrate via a precipitation

reaction between magnesium carbonate and iodic acid.

Materials:

Magnesium Carbonate (MgCO₃)

Iodic Acid (HIO₃)

Deionized Water

Beakers

Stirring rod

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Drying oven

Procedure:

In a 250 mL beaker, prepare a solution of iodic acid by dissolving a stoichiometric amount in

100 mL of deionized water.

Slowly add magnesium carbonate powder to the iodic acid solution in small portions while

stirring continuously. Effervescence (release of CO₂) will be observed. Reaction: MgCO₃(s) +

2HIO₃(aq) → Mg(IO₃)₂(aq) + H₂O(l) + CO₂(g)

Continue adding magnesium carbonate until the effervescence ceases, indicating the

complete neutralization of the acid.

Gently heat the solution to ensure the reaction is complete and to dissolve the product.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

promote crystallization of magnesium diiodate tetrahydrate.

Collect the white crystalline precipitate by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of cold deionized water to remove any soluble

impurities.

Dry the purified crystals in a drying oven at a temperature below 100 °C to avoid

dehydration.

Synthesis of Mg(IO₃)₂·4H₂O

Dissolve HIO₃

in Deionized Water
Add MgCO₃

(slowly, with stirring)
Reaction & CO₂ Evolution

MgCO₃ + 2HIO₃ → Mg(IO₃)₂ + H₂O + CO₂

Gentle Heating
(ensure completion) Cooling & Crystallization Vacuum Filtration Wash with Cold H₂O Drying (<100°C) Mg(IO₃)₂·4H₂O Crystals

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of magnesium diiodate tetrahydrate.

Quantitative Analysis by Iodometric Titration
This protocol outlines the determination of the purity of a magnesium diiodate sample using

iodometric titration. The iodate ions are reacted with an excess of iodide in an acidic solution to

liberate iodine, which is then titrated with a standardized sodium thiosulfate solution.

Materials:

Magnesium Diiodate (sample)

Potassium Iodide (KI)

Standardized Sodium Thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

Sulfuric Acid (H₂SO₄) (e.g., 1 M)

Starch indicator solution

Deionized water

Erlenmeyer flasks
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Burette

Pipettes

Analytical balance

Procedure:

Accurately weigh approximately 0.1 g of the magnesium diiodate sample and dissolve it in

50 mL of deionized water in a 250 mL Erlenmeyer flask.

Add approximately 2 g of potassium iodide to the solution and swirl to dissolve.

Carefully add 10 mL of 1 M sulfuric acid to the flask. The solution will turn a dark brown color

due to the liberation of iodine. Reaction: IO₃⁻(aq) + 5I⁻(aq) + 6H⁺(aq) → 3I₂(aq) + 3H₂O(l)

Immediately titrate the liberated iodine with the standardized sodium thiosulfate solution until

the solution becomes a pale yellow color.

Add 2 mL of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration dropwise with the sodium thiosulfate solution until the blue color

disappears, indicating the endpoint. Reaction: I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

Record the volume of sodium thiosulfate solution used.

Calculate the purity of the magnesium diiodate sample based on the stoichiometry of the

reactions.
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Iodometric Titration of Mg(IO₃)₂

Dissolve Mg(IO₃)₂ Sample

Add excess KI

Acidify with H₂SO₄

Iodine Liberation
IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

Titrate with Na₂S₂O₃

(until pale yellow)

Add Starch Indicator
(solution turns blue-black)

Continue Titration
(until blue color disappears)

Calculate Purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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